Cas no 15177-05-6 (6-Hepten-1-one,1-phenyl-)

• Product Name: 6-Hepten-1-one,1-phenyl-
• CAS No: 15177-05-6
• MF: C₁₃H₁₆O
• MW: 188.265543937683
• CID: 220707
• PubChem ID: 301189
• Update Time: 2025-04-19

6-Hepten-1-one,1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 6-Hepten-1-one,1-phenyl-
• 1-phenylhept-6-en-1-one
• 1-Phenyl-6-hepten-1-on
• 1-phenyl-6-hepten-1-one
• 1-Phenyl-6-heptenone
• 1-phenylhept-6-en-1-ene
• 1-phenyl-hept-6-en-1-one
• 7-Oxo-7-phenyl-1-hepten
• AC1L6XW2
• NSC177481
• NSC-177481
• 15177-05-6
• DTXSID50306564
• AKOS013636180
• SCHEMBL12854830

• Inchi： 1S/C13H16O/c1-2-3-4-8-11-13(14)12-9-6-5-7-10-12/h2,5-7,9-10H,1,3-4,8,11H2
• InChI Key： FOBPTHDRBJQLJG-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)CCCCC=C

Computed Properties

• Exact Mass: 188.12018
• Monoisotopic Mass: 188.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 0.948
• Boiling Point: 296.5°C at 760 mmHg
• Flash Point: 123.1°C
• Refractive Index: 1.507
• PSA: 17.07
• LogP: 3.61570

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones